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Compound of Interest

Compound Name: Arginine citrate

Cat. No.: B12649950

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Arginine citrate, fostering a secure research environment.

Arginine citrate is a salt derived from the amino acid Arginine and citric acid. While L-Arginine
is not classified as a hazardous substance, proper handling and disposal are crucial to
maintain laboratory safety and integrity.[1][2]

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Arginine citrate, especially in its powder form, adherence to the following PPE
and engineering controls is mandatory to prevent potential irritation and ensure personal safety.

[3]
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Protection Type Requirement Specification

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection Required OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[3]

Wear appropriate protective
. . ) gloves and clothing, such as a
Skin Protection Required )
lab coat, to prevent skin

exposure.[3][4]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate,
exposure limits are exceeded,
Respiratory Protection As Needed o
or if irritation or other
symptoms are experienced.[3]
This is particularly important
when handling the powder

form to avoid dust formation.[3]

Ensure adequate ventilation,

especially in confined areas.
Engineering Controls Required Eyewash stations and safety

showers must be close to the

workstation location.[3]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the quality of Arginine citrate and
ensuring a safe laboratory environment.

Handling:
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Avoid contact with skin, eyes, and clothing.[3]

Avoid ingestion and inhalation.[3]

Prevent dust formation when working with the powder form.[3]

Handle in accordance with good industrial hygiene and safety practices.[1][3]

Storage:

o Keep containers tightly closed.[3]

o Store in a dry, cool, and well-ventilated place.[3]

Accidental Release and Disposal Measures

In the event of a spill or the need for disposal, the following procedures should be followed.
Accidental Release:

o Personal Precautions: Use personal protective equipment.[3] Ensure adequate ventilation.[3]
Avoid dust formation and contact with skin, eyes, and clothing.[3]

e Environmental Precautions: Avoid release to the environment.[3]

e Methods for Containment and Cleaning Up: Spills should be absorbed with an inert material
and placed into a suitable, labeled, and closed container for disposal.[5] The affected area
should be cleaned thoroughly after the material has been collected.[6]

Disposal:
o Waste disposal should adhere to all applicable federal, state, and local regulations.[6]

e Unused or waste Arginine citrate should be kept in its original or a suitable, labeled, and
closed container.[6] Do not mix with other waste.[6]

Physical and Chemical Properties

Understanding the properties of Arginine citrate is essential for safe handling.
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Property Value

Physical State Solid[3]

Appearance White[3]

Odor Odorless|3]

Solubility Soluble in water[3]

Melting Point/Range 223 - 224 °C/ 433.4 - 435.2 °F[3]
pH 11.4 (10% aqueous solution)[3]

Experimental Workflow for Handling Arginine Citrate

The following diagram outlines the standard procedure for safely handling Arginine citrate in a
laboratory setting.
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Caption: Workflow for Safe Handling of Arginine Citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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